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Compound of Interest

Compound Name: Uranyl acetate

Cat. No.: B1202251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety precautions and hazards associated

with the use of uranyl acetate in a laboratory setting. Uranyl acetate, a radioactive and toxic

compound, is commonly utilized as a high-contrast stain in electron microscopy.[1][2][3]

Adherence to strict safety protocols is imperative to mitigate the associated risks.

Core Hazards of Uranyl Acetate
Uranyl acetate presents a dual-threat in the laboratory, acting as both a chemical and

radiological hazard.[1] The primary routes of exposure are inhalation and ingestion, with dermal

absorption being less significant but still a concern.[1][4][5]

Chemical Toxicity
As a heavy metal compound, uranyl acetate is nephrotoxic, meaning it can cause damage to

the kidneys.[1][6] Acute exposure can lead to irritation of the skin, eyes, and respiratory tract.[6]

High exposure may also result in damage to blood cells, the liver, and the brain.[6]

Radiological Hazard
The radiological hazard of uranyl acetate stems from the uranium-238 isotope, which is an

alpha emitter.[1] While the external radiation risk from typical laboratory quantities is minimal

due to the low penetration power of alpha particles, internal exposure poses a significant
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threat.[1] If inhaled or ingested, the alpha particles can irradiate lung and bone cells, increasing

the risk of cancer.[1]

Quantitative Hazard Data
The following tables summarize key quantitative data regarding the toxicity and occupational

exposure limits for uranyl acetate.

Table 1: Occupational Exposure Limits for Soluble Uranium Compounds

Agency
Exposure Limit
(TWA - 8-hour)

STEL (15-minute) Notes

OSHA (PEL) 0.05 mg/m³ -

Legal airborne

permissible exposure

limit.[6]

ACGIH (TLV) 0.2 mg/m³ 0.6 mg/m³
Confirmed human

carcinogen.[7]

NIOSH (REL)
0.05 mg/m³ (10-hour

TWA)
-

Potential occupational

carcinogen.[6][7]

Table 2: Acute Toxicity Data

Test Result Species Remarks

LD50 Oral 204 mg/kg Rat

Behavioral: Tremor.

Skin and Appendages:

Other: Hair. Nutritional

and Gross Metabolic:

Changes in body

temperature

decrease.[7]

Table 3: Radiological Data
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Isotope
Specific
Activity

Primary
Emission

External
Hazard

Internal
Hazard

Uranium-238
Up to 19 kBq/g

(0.51 µCi/g)[8]
Alpha Minimal[1]

High (lung and

bone cancer risk)

[1]

Experimental Protocols and Safe Handling
Strict adherence to the following protocols is essential for the safe handling of uranyl acetate.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure.

Gloves: Always wear appropriate chemical-resistant gloves.[1]

Eye Protection: Safety glasses or goggles are mandatory.

Lab Coat: A lab coat should be worn to protect clothing from contamination.

Respiratory Protection: Under normal circumstances with infrequent use of small quantities

(up to 10g), respiratory protection is not necessary.[1] However, for larger quantities or when

there is a risk of aerosolization, a respirator should be used.[9]

Engineering Controls and Designated Areas
Ventilation: Whenever possible, handle solid uranyl acetate in a fume hood or other

ventilated enclosure to minimize inhalation risk.[4]

Designated Work Area: All work with uranyl acetate should be conducted in a designated

area, clearly labeled with "Caution: Radioactive Material."[10][11]

Containment: Use spill trays with disposable liners to contain any potential spills.[1][9]

General Hygiene and Work Practices
Avoid Ingestion: Do not eat, drink, or apply cosmetics in the laboratory.[10]
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Hand Washing: Thoroughly wash hands and forearms with soap and water after handling

uranyl acetate and before leaving the lab.[5][10]

Contamination Monitoring: Routinely monitor the work area for contamination using a

Geiger-Müller survey meter with a pancake probe.[10] The action limit for removable

contamination is typically around 220 cpm/100cm².[5][10]

Storage and Labeling
Secure Storage: Store all uranyl acetate stocks in a locked cabinet or other secure location.

[1][11]

Labeling: All containers must be clearly labeled with "Caution: Radioactive Material" and

indicate the chemical hazard.[1][9]

Secondary Containment: Store primary containers within a secondary container, such as a

plastic bag or tray, to prevent the spread of contamination in case of a leak.[10]

Emergency Procedures
Prompt and correct response to emergencies is critical.

Spills
In the event of a spill, follow these steps:

Evacuate: Evacuate non-essential personnel from the immediate area.[6][7]

Alert: Inform your supervisor and the laboratory's safety officer.

Contain: If it is safe to do so, prevent the spill from spreading.

Clean-up (for minor spills):

Wear appropriate PPE.

For solid spills, carefully sweep or vacuum the material and place it in a sealed, labeled

container for radioactive waste.[7] Avoid creating dust.[7]
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For liquid spills, absorb the material with absorbent pads.

Clean the area with a mild soap and water solution.[10]

Monitor: After cleanup, monitor the area with a survey meter to ensure decontamination is

complete.[10]

Personal Exposure
Skin Contact: Immediately wash the affected area with soap and water.[6]

Eye Contact: Flush the eyes with copious amounts of water for at least 15 minutes, holding

the eyelids open.[6] Seek immediate medical attention.

Inhalation: Move the individual to fresh air.[7] Seek immediate medical attention.

Ingestion: Rinse the mouth with water.[7] Do not induce vomiting. Seek immediate medical

attention.[7]

Waste Disposal
Uranyl acetate waste is regulated as radioactive and hazardous waste and must be disposed

of accordingly.[1][9]

Segregation: Do not mix uranyl acetate waste with other chemical or biological waste

streams.[1][8] Mixed waste is extremely expensive and difficult to dispose of.[9]

Containers: Collect all liquid and solid waste in clearly labeled, sealed containers designated

for uranyl acetate waste.[1][10]

Prohibition: Do not dispose of uranyl acetate down the drain.[1][7]

Dry Solid Waste: Lightly contaminated items such as gloves and paper towels can often be

disposed of as regular waste, but check with your institution's radiation safety office for

specific guidelines.[8][9]

Visualized Workflows and Hazard Relationships
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The following diagrams illustrate key safety workflows and the interconnected nature of uranyl
acetate hazards.

Figure 1: Interrelationship of Uranyl Acetate Hazards
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Figure 1: Interrelationship of Uranyl Acetate Hazards
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Figure 2: Uranyl Acetate Spill Cleanup Workflow
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Figure 2: Uranyl Acetate Spill Cleanup Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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